Cas no 312929-77-4 (1H-Benzimidazole-1-acetic acid, 2-[[2-(1-naphthalenyloxy)ethyl]thio]-)

• Product Name: 1H-Benzimidazole-1-acetic acid, 2-[[2-(1-naphthalenyloxy)ethyl]thio]-
• CAS No: 312929-77-4
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 1452370
• PubChem ID: 2772718
• Update Time: 2025-04-20

1H-Benzimidazole-1-acetic acid, 2-[[2-(1-naphthalenyloxy)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-[[2-(1-naphthalenyloxy)ethyl]thio]-
• 2-[2-(2-naphthalen-1-yloxyethylsulfanyl)benzimidazol-1-yl]acetic acid
• 2-[[2-(1-Naphthalenyloxy)ethyl]thio]-1H-benzimidazole-1-acetic acid
• AKOS003573837
• (2-{[2-(naphthalen-1-yloxy)ethyl]sulfanyl}-1H-benzimidazol-1-yl)acetic acid
• CHEMBL2048022
• AG-690/09920055
• DTXSID801161811
• BDBM50387249
• SCHEMBL5113912
• 312929-77-4

• Inchi： 1S/C21H18N2O3S/c24-20(25)14-23-18-10-4-3-9-17(18)22-21(23)27-13-12-26-19-11-5-7-15-6-1-2-8-16(15)19/h1-11H,12-14H2,(H,24,25)
• InChI Key： ZYDROGODYYULOI-UHFFFAOYSA-N
• SMILES： S(CCOC1=CC=CC2C=CC=CC1=2)C1=NC2C=CC=CC=2N1CC(=O)O

Computed Properties

• Exact Mass: 378.10394
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 64.35